Cas no 941980-56-9 (N-(4-fluorophenyl)-2-({4-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-fluorophenyl)-2-({4-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)acetamide
• CAS No: 941980-56-9
• MF: C₁₉H₂₂FN₃O₂S₂
• MW: 407.525285243988
• CID: 6284515
• PubChem ID: 16899107
• Update Time: 2025-07-09

N-(4-fluorophenyl)-2-({4-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-({4-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)acetamide
• N-(4-fluorophenyl)-2-({4-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}sulfanyl)acetamide
• 941980-56-9
• N-(4-fluorophenyl)-2-((4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)acetamide
• N-(4-fluorophenyl)-2-[[4-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]sulfanyl]acetamide
• F2335-0602
• AKOS024641042

• Inchi： 1S/C19H22FN3O2S2/c1-13-6-8-23(9-7-13)18(25)10-16-11-26-19(22-16)27-12-17(24)21-15-4-2-14(20)3-5-15/h2-5,11,13H,6-10,12H2,1H3,(H,21,24)
• InChI Key： MUHPLZHYIQZFDI-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(N1CCC(C)CC1)=O)SCC(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 407.11374746g/mol
• Monoisotopic Mass: 407.11374746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 116Ų

Additional information on N-(4-fluorophenyl)-2-({4-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}sulfanyl)acetamide

N-(4-fluorophenyl)-2-({4-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}sulfanyl)acetamide: A Comprehensive Overview

CAS No 941980-56-9 corresponds to the compound N-(4-fluorophenyl)-2-{[4-(2-{[4-methylpiperidin-1-yl]carbonyl}ethyl)-1,3-thiazol-2-yl]sulfanyl}acetamide, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a fluorophenyl group, a thiazole ring, and a piperidine moiety, all interconnected through sulfur and amide bonds. The presence of these functional groups suggests that the compound may exhibit unique chemical reactivity and biological activity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules, making it possible to explore their properties in greater detail. The use of microwave-assisted synthesis and catalytic methods has further streamlined the production process, enhancing both yield and purity.

Recent studies have focused on the biological activity of this compound, particularly its potential as a therapeutic agent. Researchers have investigated its ability to modulate enzyme activity and interact with cellular receptors. For instance, experiments have shown that the compound exhibits moderate inhibitory effects on certain kinases, which are key targets in oncology and inflammation research. These findings underscore its potential as a lead compound for drug development.

In addition to its biological applications, the compound has also been explored for its material properties. The thiazole ring and sulfur-containing groups contribute to its stability and reactivity, making it a candidate for use in advanced materials such as polymers or sensors. Preliminary studies suggest that it may exhibit interesting electronic properties, which could be harnessed in nanotechnology applications.

The structural complexity of this compound presents both challenges and opportunities for further research. Its synthesis requires precise control over reaction conditions to ensure the correct stereochemistry and regioselectivity. However, this complexity also offers a platform for exploring novel chemical transformations and catalytic processes.

As interest in this compound grows, so does the need for comprehensive characterization and testing. Future studies should focus on elucidating its mechanism of action in biological systems, as well as optimizing its pharmacokinetic properties for therapeutic use. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unlocking its full potential.

In conclusion, CAS No 941980-56-9 represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing science and technology.